Cas no 104029-52-9 (3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one)
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone, 3-(3-phenoxypropyl)-
- 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one
- SR-01000324728-1
- AT-057/42796516
- 3-(3-phenoxypropyl)benzo[d]thiazol-2(3H)-one
- STK865974
- SMR000121975
- HMS1695G08
- 104029-52-9
- SR-01000324728
- Z111676328
- CHEMBL1498144
- HMS2315N23
- BAS 08977224
- MLS000529500
- F1641-0037
- 3-(3-Phenoxy-propyl)-3H-benzothiazol-2-one
- 3-(3-phenoxypropyl)-1,3-benzothiazol-2-one
- 3-(3-phenoxypropyl)-1,3-benzothiazol-2(3H)-one
- AKOS000649063
- BRD-K81562051-001-08-7
-
- Inchi: 1S/C16H15NO2S/c18-16-17(14-9-4-5-10-15(14)20-16)11-6-12-19-13-7-2-1-3-8-13/h1-5,7-10H,6,11-12H2
- InChI Key: CCJQOTFFLVAEDM-UHFFFAOYSA-N
- SMILES: S1C(N(C2C=CC=CC1=2)CCCOC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 285.08245
- Monoisotopic Mass: 285.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- PSA: 29.54
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1641-0037-2μmol |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-5μmol |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-10μmol |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-20μmol |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-1mg |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-2mg |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-3mg |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-4mg |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-5mg |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1641-0037-10mg |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one |
104029-52-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one
Professional Introduction to Compound with CAS No. 104029-52-9 and Product Name: 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one
The compound identified by the CAS number 104029-52-9 and the product name 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The benzothiazole core is a key pharmacophore in many therapeutic agents, exhibiting properties that make it highly valuable in drug discovery and development.
Chemically, 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one features a substituted benzothiazole ring system connected to an aliphatic chain. The presence of the phenoxypropyl side chain introduces hydrophobicity and potential for interaction with biological targets, while the dihydro substitution at the 2,3-position enhances metabolic stability. These structural characteristics are crucial in determining the compound's pharmacokinetic profile and its potential therapeutic applications.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into understanding the interactions of this compound with biological receptors. Studies have indicated that the benzothiazol-2-one moiety can engage with various protein targets, including enzymes and receptors involved in inflammatory pathways. This has sparked considerable interest in exploring its potential as an anti-inflammatory agent.
The phenoxypropyl group in 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one is particularly noteworthy for its ability to modulate receptor binding affinity. This group can serve as a linker that enhances solubility while maintaining binding efficacy. Such structural modifications are often employed in medicinal chemistry to optimize drug-like properties, including bioavailability and target specificity.
In vitro studies have begun to uncover promising activities of this compound. Initial research suggests that it may exhibit inhibitory effects on certain enzymes implicated in pain signaling pathways. The benzothiazole scaffold is well-documented for its role in modulating neurotransmitter systems, making this compound a candidate for further investigation in neuropharmacology.
Moreover, the dihydro substitution pattern contributes to increased lipophilicity, which can be advantageous for crossing biological membranes. This characteristic is particularly relevant for compounds intended for oral administration or topical applications. The balance between lipophilicity and hydrophilicity is a critical factor in drug design, influencing both absorption and distribution within the body.
Current research is also exploring synthetic pathways to derive analogs of 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one with enhanced or modified biological activities. Techniques such as structure-based drug design and high-throughput screening are being employed to identify derivatives that may offer improved efficacy or reduced side effects. These efforts align with global trends toward personalized medicine and targeted therapy.
The pharmacological potential of this compound extends beyond anti-inflammatory applications. Preliminary data hint at possible roles in modulating oxidative stress and protecting against neurodegenerative processes. The benzothiazole core is known to interact with redox-sensitive proteins, suggesting that this compound could influence cellular redox homeostasis.
As interest in natural product-inspired drug design grows, compounds like 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one are being revisited for their structural diversity and biological relevance. Traditional medicinal chemistry approaches combined with modern biotechnological tools are providing new insights into how these molecules can be optimized for therapeutic use.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to streamline synthetic routes while maintaining high selectivity. Such improvements are essential for scaling up production and making these compounds more accessible for further study.
In conclusion, 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 104029-52-9) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Ongoing research aims to fully elucidate its mechanisms of action and explore new applications across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will remain at the forefront of pharmaceutical innovation.
104029-52-9 (3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzothiazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)